Cas no 24050-49-5 (7-bromo-3-oxatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione)

• Product Name: 7-bromo-3-oxatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione
• CAS No: 24050-49-5
• MF: C₁₂H₅BrO₃
• MW: 277.070302724838
• MDL: MFCD00228162
• CID: 88487
• PubChem ID: 3907491
• Update Time: 2025-04-18

7-bromo-3-oxatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-Bromobenzo[de]isochromene-1,3-dione
• 3-Bromo-1,8-naphthalic anhydride
• 5-Bromo-1H,3H-benzo[de]isochromene-1,3-dione
• 3-Brom-naphthalin-1,8-dicarbonsaeure-anhydrid
• 3-bromo-naphthalene-1,8-dicarboxylic acid anhydride
• 3-bromonaphthalic-1,8-anhydride
• 3-bromonaphthoic anhydride
• 5-BROMO-BENZO(DE)ISOCHROMENE-1,3-DIONE
• PubChem24244
• A0770/0036033
• LYXFXCSFCWZGNZ-UHFFFAOYSA-N
• STK696312
• 1731AB
• VZ26392
• BC005023
• AB0117130
• ST4015809
• 7-bromo-3-oxatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione
• AS-60795
• ZAA05049
• SY238394
• A878033
• 7-bromo-3-oxatricyclo[7.3.1.05,13]trideca-1(12),5(13),6,8,10-pentaene-2,4-dione
• 5-bromo-1H,3H-Naphtho[1,8-cd]pyran-1,3-dione
• 11-bromo-3-oxatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• F1113-0420
• 7-bromo-3-oxatricyclo[7.3.1.0^{5,13]trideca-1(12),5(13),6,8,10-pentaene-2,4-dione
• 24050-49-5
• MFCD00228162
• EN300-118621
• AKOS005528273
• 3-Bromo-1,8-naphthalicanhydride
• SB36017
• SCHEMBL1890003
• CS-W012311
• FT-0615122
• 7-bromo-3-oxatricyclo[7.3.1.0?,(1)(3)]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• DTXSID20397888
• DB-046333

• MDL： MFCD00228162
• Inchi： 1S/C12H5BrO3/c13-7-4-6-2-1-3-8-10(6)9(5-7)12(15)16-11(8)14/h1-5H
• InChI Key： LYXFXCSFCWZGNZ-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=O)OC(C3C=CC=C(C=1)C2=3)=O
• BRN： 180001

Computed Properties

• Exact Mass: 275.94200
• Monoisotopic Mass: 275.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Light brown or white solid
• Density: 1.812±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 246-252 ºC (acetic acid )
• Boiling Point: 468.9°C at 760 mmHg
• Flash Point: 237.4°C
• Refractive Index: 1.733
• Solubility: Almost insoluble (0.053 g/l) (25 º C),
• PSA: 43.37000
• LogP: 2.91290
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

7-bromo-3-oxatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes 1,8-naphthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives 1,8-naphthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters